Cas no 897455-67-3 (N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3,5-dimethoxybenzamide)

• Product Name: N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3,5-dimethoxybenzamide
• CAS No: 897455-67-3
• MF: C₂₀H₂₀FN₃O₃S
• MW: 401.454506874084
• CID: 5485630
• Update Time: 2025-05-20

N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[[5-(4-fluorophenyl)-1H-imidazol-2-yl]thio]ethyl]-3,5-dimethoxy-
• N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3,5-dimethoxybenzamide

• Inchi： 1S/C20H20FN3O3S/c1-26-16-9-14(10-17(11-16)27-2)19(25)22-7-8-28-20-23-12-18(24-20)13-3-5-15(21)6-4-13/h3-6,9-12H,7-8H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： NCXXJMIQRAJUEO-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(F)C=C2)=CN=1)(=O)C1=CC(OC)=CC(OC)=C1

Additional information on N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3,5-dimethoxybenzamide

Introduction to N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3,5-dimethoxybenzamide (CAS No: 897455-67-3)

N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3,5-dimethoxybenzamide, commonly referred to by its CAS number 897455-67-3, is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique structure, which includes a benzamide group attached to a 3,5-dimethoxybenzene ring and a sulfanyl-linked imidazole moiety. The presence of the fluorine atom in the 4-fluorophenyl group adds to its chemical complexity and functional versatility.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery, particularly due to their ability to act as hydrogen bond donors and acceptors. The sulfanyl group in this compound further enhances its potential as a bioisostere, offering improved pharmacokinetic properties compared to traditional amide-based compounds. Researchers have demonstrated that such structures can exhibit potent inhibitory activity against various enzymes, making them promising candidates for therapeutic interventions.

The synthesis of N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3,5-dimethoxybenzamide involves a multi-step process that typically begins with the preparation of the imidazole ring. This is followed by the introduction of the sulfanyl group and subsequent coupling with the 3,5-dimethoxybenzamide moiety. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's biological activity.

One of the most intriguing aspects of this compound is its potential application in neuroprotective therapies. Preclinical studies have shown that it can modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the 3,5-dimethoxy group is particularly significant, as it contributes to the compound's ability to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug delivery.

In addition to its pharmacological applications, N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3,5-dimethoxybenzamide has also been explored for its role in advanced materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that the compound exhibits excellent charge transport properties, which are essential for efficient energy conversion in these devices.

The fluorine atom in the 4-fluorophenyl group plays a crucial role in determining the compound's stability and reactivity. Fluorine substitution often leads to increased lipophilicity and improved metabolic stability, both of which are desirable traits in drug development. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various physiological conditions, further aiding in its optimization for therapeutic use.

Another area where this compound has shown promise is in cancer therapy. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific oncogenic pathways. The combination of its imidazole ring and sulfanyl group creates a unique pharmacophore that interacts with key proteins involved in cell proliferation and survival. This dual functionality makes it a compelling candidate for targeted cancer treatments.

In conclusion, N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3,5-dimethoxybenzamide (CAS No: 897455-67-3) is a multifaceted compound with extensive applications across various scientific domains. Its structure lends itself well to both pharmacological and materials science applications, making it a subject of intense research interest. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both medicine and technology.